Cas no 194865-89-9 (tributyl(pyridazin-4-yl)stannane)

Tributyl(pyridazin-4-yl)stannane is an organotin compound featuring a pyridazine moiety, commonly utilized in cross-coupling reactions such as Stille couplings. Its key advantages include high reactivity with aryl and heteroaryl halides, enabling efficient carbon-carbon bond formation in synthetic organic chemistry. The tributylstannyl group enhances stability and solubility in organic solvents, facilitating handling and storage. The pyridazine ring offers versatility as a building block for pharmaceuticals and agrochemicals. This reagent is particularly valuable for constructing complex heterocyclic frameworks with precision. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
tributyl(pyridazin-4-yl)stannane structure
194865-89-9 structure
Product Name:tributyl(pyridazin-4-yl)stannane
CAS No:194865-89-9
MF:C16H30N2Sn
MW:369.132803440094
MDL:MFCD07787369
CID:830326
PubChem ID:6409733
Update Time:2025-06-09

tributyl(pyridazin-4-yl)stannane Chemical and Physical Properties

Names and Identifiers

    • 4-(tributylstannanyl)pyridazine
    • 4-(Tributylstannyl)pyridazine
    • 4-TRIBUTYLSTANNYLPYRIDAZINE
    • tributyl(pyridazin-4-yl)stannane
    • (Pyridazin-4-yl)tributylstannane
    • 4-(Tributylstannyl)-1,2-diazine
    • Pyridazine, 4-(tributylstannyl)-
    • Temperature sensitive - Freeze upon arrival
    • (Pyridazin-4-yl)tributylstannane, 4-(Tributylstannyl)-1,2-diazine
    • 4-tributylstannanyl-pyridazine
    • 4-(tributylstannyl)-pyridazine
    • 4-(tributylstannyl) pyridazine
    • 4-tri-n-butylstannyl pyridazine
    • UDLLSOQWYYRFPP-UHFFFAOYSA-N
    • BCP07378
    • 6568AD
    • AKO
    • SY008121
    • SCHEMBL28275
    • EN300-1273272
    • A50079
    • J-513890
    • DTXSID20423353
    • DB-117626
    • AKOS015839508
    • 194865-89-9
    • 4-(tributylstannyl)pyridazine, AldrichCPR
    • PS-9701
    • CS-M0121
    • AB42958
    • MFCD07787369
    • MDL: MFCD07787369
    • Inchi: 1S/C4H3N2.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h1,3-4H;3*1,3-4H2,2H3;
    • InChI Key: UDLLSOQWYYRFPP-UHFFFAOYSA-N
    • SMILES: [Sn](C1=CN=NC=C1)(CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 370.14300
  • Monoisotopic Mass: 370.143102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Solubility: Almost insoluble (0.024 g/l) (25 º C),
  • PSA: 25.78000
  • LogP: 4.53270

tributyl(pyridazin-4-yl)stannane Security Information

  • Hazardous Material Identification: T
  • Storage Condition:(BD173559)

tributyl(pyridazin-4-yl)stannane Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tributyl(pyridazin-4-yl)stannane Pricemore >>

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Additional information on tributyl(pyridazin-4-yl)stannane

Comprehensive Overview of tributyl(pyridazin-4-yl)stannane (CAS No. 194865-89-9): Properties, Applications, and Industry Insights

Tributyl(pyridazin-4-yl)stannane (CAS No. 194865-89-9) is a specialized organotin compound that has garnered significant attention in synthetic chemistry and material science. With the increasing demand for high-performance catalysts and functionalized intermediates, this compound stands out due to its unique pyridazine moiety and stannane backbone. Researchers and industries are actively exploring its potential in cross-coupling reactions, pharmaceutical synthesis, and advanced material development.

The molecular structure of tributyl(pyridazin-4-yl)stannane combines a pyridazin-4-yl group with a tributylstannane unit, offering exceptional reactivity in Stille coupling reactions. This makes it a valuable tool for constructing carbon-carbon bonds, a critical step in designing complex organic molecules. Recent studies highlight its efficiency in palladium-catalyzed transformations, aligning with the growing trend toward sustainable chemistry and atom-economical processes.

In the context of green chemistry, CAS No. 194865-89-9 is being evaluated for its role in reducing toxic byproducts and improving reaction yields. As industries shift toward eco-friendly alternatives, this compound’s compatibility with biodegradable solvents and low-waste protocols positions it as a promising candidate. Furthermore, its stability under ambient conditions enhances its practicality for large-scale applications.

The pharmaceutical sector is particularly interested in tributyl(pyridazin-4-yl)stannane due to its potential in drug discovery. The pyridazine ring is a common pharmacophore found in bioactive molecules, and its incorporation via tin-mediated reactions could streamline the synthesis of novel therapeutics. Recent patents suggest its utility in developing antineoplastic agents and CNS-targeting drugs, addressing current demands for precision medicine.

From an SEO perspective, users frequently search for terms like "Stille coupling reagents", "organotin compounds uses", and "pyridazine derivatives in synthesis". By integrating these long-tail keywords, this article ensures visibility while addressing common queries. Additionally, discussions on AI-driven chemical design and computational modeling often reference such compounds, reflecting their relevance in cutting-edge research.

In material science, CAS No. 194865-89-9 contributes to the development of organic electronics and photovoltaic materials. Its ability to form conjugated systems via metal-ligand interactions makes it suitable for OLEDs and sensors. As renewable energy gains traction, the compound’s role in light-harvesting technologies could become pivotal.

To summarize, tributyl(pyridazin-4-yl)stannane (CAS No. 194865-89-9) exemplifies the intersection of traditional organometallics and modern applications. Its versatility in synthetic pathways, combined with environmental adaptability, ensures its continued prominence in both academic and industrial settings. Future research may uncover further innovations, solidifying its status as a multifunctional chemical asset.

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